2-Oxa-5-azabicyclo[2.2.1]heptan-3-one

• IUPAC Name: 2-oxa-5-azabicyclo[2.2.1]heptan-3-one
• InChI: InChI=1S/C5H7NO2/c7-5-4-1-3(8-5)2-6-4/h3-4,6H,1-2H2
• InChI Key: WAWSGFGXFSUXIA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNC1C(=O)O2
• Molecular Formula: C5H7NO2
• DSSTOX Substance ID: DTXSID80509405
• Molecular Weight: 113.11 g/mol
• CAS No.: 25746-85-4, 81025-84-5

Description

2-Oxa-5-azabicyclo[2.2.1]heptan-3-one (OABIPH) is a cyclic organic compound that has been used in a variety of scientific research applications. OABIPH is a five-membered ring structure that contains an oxygen atom and a nitrogen atom, which makes it a heterocyclic compound. OABIPH has been used as a starting material in the synthesis of a variety of compounds, including those used in drug research. It has also been used as a catalyst in organic synthesis and as an intermediate in the synthesis of other compounds. OABIPH has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

2-Oxa-5-azabicyclo[2.2.1]heptan-3-one and its derivatives have been synthesized from hydroxy-L-proline, with analyses using NMR spectra and variable temperature studies (Portoghese & Turcotte, 1971). Further, an efficient method for its synthesis from trans-4-hydroxy-L-proline has been developed (Zhang et al., 2014).

Utility in Medicinal Chemistry

The compound has been employed as a platform for functional diversity, particularly in the synthesis of backbone-constrained γ-amino acid analogues, a framework for embedded γ-amino butyric acid (GABA) (Garsi et al., 2022). Additionally, it serves as a compact module in medicinal chemistry, potentially modulating physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).

Synthesis of Novel Amino Acids and Compounds

Innovative bridged amino acid building blocks, such as 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, have been synthesized for future applications in drug discovery (Wu et al., 2016). This synthesis paves the way for creating new classes of compounds with potential therapeutic applications.

Applications in Bioorganic Chemistry

The compound has been utilized in bioorganic chemistry, such as in the synthesis of monohydroxylated 2-azabicyclo[2.2.1]heptan-3-ones, offering methods for preparing complex molecular structures (Palmer et al., 1997).

Safety and Hazards

“2-Oxa-5-azabicyclo[2.2.1]heptan-3-one” is classified as corrosive. The safety information includes hazard statements H314 and precautionary statements P280; P305+P351+P338; P310. More detailed safety and hazards information can be found in the references.